Cas no 870065-40-0 (3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)-)

• Product Name: 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)-
• CAS No: 870065-40-0
• MF: C₁₂H₆F₂N₂
• MW: 216.186249256134
• CID: 1866438
• PubChem ID: 68584169
• Update Time: 2025-05-23

3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)-
• 2-(2,3-difluoro-phenyl)-nicotinonitrile
• 2-(2,3-difluorophenyl)nicotinonitrile
• LVFNTRZKLVSBEF-UHFFFAOYSA-N
• SCHEMBL3292813
• 870065-40-0

• Inchi： 1S/C12H6F2N2/c13-10-5-1-4-9(11(10)14)12-8(7-15)3-2-6-16-12/h1-6H
• InChI Key： LVFNTRZKLVSBEF-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1C1C(C#N)=CC=CN=1)F

Computed Properties

• Exact Mass: 216.04990452Da
• Monoisotopic Mass: 216.04990452Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 36.7Ų

Additional information on 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)-

3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)-: A Comprehensive Overview

3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- is a compound with the CAS No. 870065-40-0. This molecule is a derivative of pyridine, a six-membered aromatic heterocycle with one nitrogen atom. The presence of the cyano group (-CN) at the 3-position and the 2,3-difluorophenyl substituent at the 2-position introduces unique electronic and steric properties to the molecule. These features make it a valuable compound in various fields of chemistry, including organic synthesis, materials science, and pharmacology.

The pyridine ring in 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- is highly aromatic and exhibits significant electron-withdrawing effects due to the electronegative substituents. The cyano group at the 3-position further enhances the electron-deficient nature of the ring, making it an excellent candidate for various electrophilic substitutions. The 2,3-difluorophenyl group, on the other hand, introduces steric hindrance and additional electronic effects, which can influence the reactivity of the molecule in different chemical reactions.

Recent studies have highlighted the potential of 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- in drug discovery. Its unique structure allows for interactions with various biological targets, including enzymes and receptors. For instance, researchers have explored its ability to inhibit certain kinases involved in cancer progression. The electron-withdrawing groups on the molecule contribute to its binding affinity and selectivity towards these targets.

In materials science, 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- has been investigated as a precursor for advanced materials such as coordination polymers and metal-organic frameworks (MOFs). The cyano group can act as a coordinating ligand, enabling the formation of stable structures with metal ions. The fluorinated phenyl group adds flexibility and tunability to these materials, making them suitable for applications in gas storage and catalysis.

The synthesis of 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- typically involves multi-step organic reactions. A common approach includes the substitution of a suitable pyridine derivative with a fluorinated phenyl group followed by cyanation at the appropriate position. Recent advancements in catalytic methods have improved the efficiency and yield of these reactions, making large-scale production more feasible.

From an environmental perspective, understanding the degradation pathways of 3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- is crucial for assessing its ecological impact. Studies have shown that under certain conditions, such as UV light or microbial activity, the compound undergoes oxidative cleavage or hydrolysis. These processes can lead to the formation of less toxic byproducts or complete mineralization under specific conditions.

In conclusion,3-Pyridinecarbonitrile, 2-(2,3-difluorophenyl)- is a versatile compound with promising applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties emerge from ongoing studies,this compound is expected to play an increasingly important role in both academic and industrial settings.